Cas no 941986-71-6 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide
• CAS No: 941986-71-6
• MF: C₁₄H₂₂N₂O₄S₂
• MW: 346.465481281281
• CID: 5515783
• Update Time: 2025-06-08

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)propane-2-sulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide

• Inchi： 1S/C14H22N2O4S2/c1-4-21(17,18)16-9-5-6-12-10-13(7-8-14(12)16)15-22(19,20)11(2)3/h7-8,10-11,15H,4-6,9H2,1-3H3
• InChI Key： PCSMGQRPNCJLBW-UHFFFAOYSA-N
• SMILES： CC(S(NC1C=CC2=C(C=1)CCCN2S(CC)(=O)=O)(=O)=O)C

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide

Comprehensive Overview of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide (CAS No. 941986-71-6)

In the realm of specialized chemical compounds, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide (CAS No. 941986-71-6) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This sulfonamide derivative, characterized by its ethanesulfonyl and tetrahydroquinolin moieties, has garnered attention in pharmaceutical and biochemical research. Its molecular architecture, featuring dual sulfonamide groups, suggests versatility in interactions with biological targets, making it a candidate for drug discovery and development.

The compound's CAS No. 941986-71-6 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent trends in scientific literature highlight a growing focus on sulfonamide-based compounds, particularly in the context of enzyme inhibition and receptor modulation. Researchers are increasingly exploring how N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide can be leveraged to address challenges in therapeutic areas such as inflammation and metabolic disorders. This aligns with broader industry demands for novel small molecules with improved selectivity and reduced off-target effects.

From a synthetic chemistry perspective, the incorporation of both ethanesulfonyl and propane-2-sulfonamide groups into a tetrahydroquinolin scaffold presents intriguing opportunities for structure-activity relationship (SAR) studies. Such investigations are pivotal in optimizing pharmacokinetic properties, including solubility and bioavailability. Notably, the compound's stability under physiological conditions has been a subject of preliminary studies, with results indicating potential for further exploration in preclinical models.

In the context of current scientific discourse, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide intersects with several high-interest topics, such as "targeted drug delivery" and "precision medicine." These areas emphasize the need for compounds with well-defined molecular interactions, a criterion this sulfonamide derivative appears to meet. Additionally, its structural features resonate with ongoing research into heterocyclic sulfonamides, a class of compounds gaining traction due to their diverse pharmacological profiles.

The compound's nomenclature—N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide—reflects its systematic IUPAC naming conventions, which are essential for accurate communication in scientific literature. For researchers and industry professionals, understanding the relationship between its name and structure is crucial for database searches and patent analyses. This is particularly relevant given the rise of AI-driven tools for chemical data mining, where precise terminology ensures efficient retrieval of relevant studies.

Looking ahead, the potential applications of CAS No. 941986-71-6 extend beyond traditional pharmaceuticals. Innovations in material science, such as the development of functionalized polymers or sensors, may benefit from the compound's sulfonamide groups, which can participate in hydrogen bonding and other non-covalent interactions. Such interdisciplinary applications underscore the importance of continued research into this and related sulfonamide derivatives.

In summary, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide represents a compelling case study in the intersection of chemical synthesis and applied research. Its dual sulfonamide functionality, combined with a tetrahydroquinolin core, positions it as a versatile scaffold for future innovations. As scientific inquiry evolves, this compound is likely to remain a focal point for studies aimed at addressing unmet needs in both healthcare and advanced materials.